Cas no 117275-51-1 (4-Chloro-6-fluoro-1H-benzo[d]imidazol-5-amine)

• Product Name: 4-Chloro-6-fluoro-1H-benzo[d]imidazol-5-amine
• CAS No: 117275-51-1
• MF: C₇H₅ClFN₃
• MW: 185.586103200912
• MDL: MFCD18807368
• CID: 132701
• PubChem ID: 13952977
• Update Time: 2025-05-25

4-Chloro-6-fluoro-1H-benzo[d]imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-fluoro-1H-benzo[d]imidazol-5-amine
• 1H-BENZIMIDAZOL-5-AMINE, 4-CHLORO-6-FLUORO- (9CI)
• 1H-Benzimidazol-6-amine,7-chloro-5-fluoro-
• 4-CHLORO-6-FLUORO-1H-BENZIMIDAZOL-5-AMINE
• 5-Amino-4-chloro-6-fluorobenzimidazole
• AGN-PC-00OGSA
• AK-80601
• ANW-68216
• CTK8C2334
• QC-1008
• 7-Chloro-5-fluoro-1H-benzimidazol-6-amine
• 1H-Benzimidazol-5-amine,4-chloro-6-fluoro-(9CI)
• AC-25125
• A893415
• AKOS016007062
• 117275-51-1
• DTXSID40553181

• MDL： MFCD18807368
• Inchi： 1S/C7H5ClFN3/c8-5-6(10)3(9)1-4-7(5)12-2-11-4/h1-2H,10H2,(H,11,12)
• InChI Key： SUIGDZYGQCNDIK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2=C1N=CN2)F)N

Computed Properties

• Exact Mass: 185.0156030g/mol
• Monoisotopic Mass: 185.0156030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.634
• Melting Point: 218 ºC

Additional information on 4-Chloro-6-fluoro-1H-benzo[d]imidazol-5-amine

4-Chloro-6-fluoro-1H-benzo[d]imidazol-5-amine: A Comprehensive Overview

The compound with CAS No. 117275-51-1, known as 4-Chloro-6-fluoro-1H-benzo[d]imidazol-5-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a wide range of applications. The benzo[d]imidazole core structure is particularly notable for its versatility, as it can be modified with various substituents to enhance its properties for specific applications.

Recent studies have highlighted the potential of 4-Chloro-6-fluoro-1H-benzo[d]imidazol-5-amine in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. Researchers have found that the chlorine and fluorine substituents at positions 4 and 6, respectively, significantly influence the molecule's pharmacokinetic properties, such as bioavailability and metabolic stability. These findings underscore the importance of precise substitution patterns in optimizing therapeutic efficacy.

In addition to its pharmacological applications, 4-Chloro-6-fluoro-1H-benzo[d]imidazol-5-amine has been explored for its role in materials science. The compound exhibits unique electronic properties due to the conjugated imidazole ring system, making it a promising candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, paving the way for its integration into next-generation materials.

The synthesis of 4-Chloro-6-fluoro-1H-benzo[d]imidazol-5-amine involves a multi-step process that typically begins with the preparation of the imidazole core. Key steps include nucleophilic substitution reactions and subsequent fluorination or chlorination to introduce the desired substituents. The optimization of these steps has been a focal point of recent research, with scientists striving to improve yield and purity while minimizing environmental impact.

From an environmental perspective, understanding the fate and transport of 4-Chloro-6-fluoro-1H-benzo[d]imidazol-5-amines in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to assess its long-term ecological effects. Regulatory agencies are increasingly emphasizing the need for comprehensive environmental assessments for such compounds to ensure sustainable practices.

In conclusion, 4-Chloro